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Compound of Interest

Compound Name: Dicyclohexyl ketone

Cat. No.: B1670488 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of Dicyclohexyl ketone waste.

Adherence to these protocols is critical for ensuring laboratory safety and environmental

compliance.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Dicyclohexyl ketone?

A1: Dicyclohexyl ketone may cause irritation to the skin and eyes.[1] It is crucial to avoid

inhalation of its vapors and to prevent ingestion.[1] When heated to decomposition, it can emit

acrid and irritating fumes.[2] It is also classified as a combustible liquid.[3]

Q2: What Personal Protective Equipment (PPE) is required when handling Dicyclohexyl
ketone waste?

A2: At a minimum, personnel should wear a laboratory coat, chemical-resistant gloves (e.g.,

butyl rubber or specialized ketone-resistant gloves), and safety glasses with side shields or

chemical splash goggles.[4] For larger volumes or in situations with inadequate ventilation, a

face shield and a NIOSH-approved respirator with organic vapor cartridges are recommended.

Q3: How should I store Dicyclohexyl ketone waste before disposal?
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A3: Dicyclohexyl ketone waste must be collected in a clearly labeled, sealed, and chemically

compatible container. The container should be marked with the words "Hazardous Waste" and

the full chemical name. Store the container in a designated, cool, dry, and well-ventilated

hazardous waste accumulation area with secondary containment to prevent spills.

Q4: Can I dispose of small amounts of Dicyclohexyl ketone waste down the drain?

A4: No. Dicyclohexyl ketone waste should never be disposed of down the drain or in regular

trash. It must be managed as hazardous chemical waste according to local, state, and federal

regulations.

Q5: What should I do in case of a Dicyclohexyl ketone spill?

A5: For a minor spill, ensure the area is well-ventilated and wear appropriate PPE. Contain the

spill using an inert absorbent material like sand or vermiculite. Collect the absorbed material

using non-sparking tools and place it in a sealed container for hazardous waste disposal. Clean

the spill area thoroughly with soap and water. For major spills, evacuate the area immediately

and contact your institution's Environmental Health and Safety (EHS) office or emergency

services.

Q6: Who is responsible for the final disposal of the waste?

A6: The ultimate disposal of Dicyclohexyl ketone waste must be handled by a licensed and

approved hazardous waste disposal company. Contact your institution's EHS office to arrange

for collection and disposal.
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Issue Probable Cause Solution

Mild skin or eye irritation after

handling waste.

Inadequate PPE or accidental

contact.

Move to a source of fresh air.

For skin contact, wash the

affected area with soap and

water. For eye contact, flush

with water for at least 15

minutes. Seek medical

attention if irritation persists.

Review handling procedures

and PPE usage.

Faint sweet or fruity odor

detected in the lab.

Improperly sealed waste

container or a small,

undetected spill.

Immediately check that all

waste containers are tightly

sealed. Inspect the work area,

benchtops, and storage areas

for any signs of a spill. If a spill

is found, follow the appropriate

spill cleanup protocol. Ensure

work is being conducted in a

well-ventilated area or

chemical fume hood.

Waste container shows signs

of degradation (e.g., swelling,

discoloration).

The container material is not

compatible with Dicyclohexyl

ketone.

Ketones can be incompatible

with certain plastics. Carefully

transfer the waste to a new,

compatible container (e.g.,

glass or a different type of

chemically resistant plastic).

Consult a chemical

compatibility chart or your EHS

office for appropriate container

materials.

Unsure if waste can be mixed

with another solvent waste

stream.

Chemical incompatibility

leading to hazardous

reactions.

Do not mix Dicyclohexyl

ketone waste with other waste

streams unless explicitly

permitted by your institution's

EHS office. Ketones are
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incompatible with strong

oxidizing agents, bases, and

other reactive chemicals.

Segregating waste streams is

the safest practice.

Quantitative Data Summary
The following table summarizes key physical and chemical properties of Dicyclohexyl ketone
relevant to its safe handling and disposal.

Property Value Reference(s)

CAS Number 119-60-8

Molecular Formula C₁₃H₂₂O

Molecular Weight 194.31 g/mol

Appearance Colorless to light yellow liquid

Boiling Point
266.4°C at 760 mmHg; 138°C

at 13 mmHg

Density 0.986 g/mL at 25°C

Solubility Sparingly soluble in water

Storage Class 10 - Combustible liquids

Experimental Protocols
Protocol 1: Dicyclohexyl Ketone Waste Collection and
Storage

Designate a Waste Container: Select a chemically compatible container with a tightly sealing

lid. Glass or specific solvent-resistant plastic containers are appropriate. Ensure the

container is in good condition, free from cracks or leaks.
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Labeling: Affix a "Hazardous Waste" label to the container before adding any waste. Clearly

write "Dicyclohexyl Ketone Waste" and list any other components of the waste stream with

their approximate percentages.

Waste Accumulation: In a well-ventilated chemical fume hood, carefully transfer the

Dicyclohexyl ketone waste into the designated container using a funnel to prevent spills.

Sealing and Storage: Securely cap the container immediately after adding waste. Store the

container in a designated satellite accumulation area that has secondary containment. The

storage area should be cool, dry, and away from incompatible chemicals.

Disposal Request: Once the container is full or waste is no longer being generated, submit a

request for pickup to your institution's EHS office or hazardous waste contractor.

Protocol 2: Minor Spill Cleanup Procedure (<1 Liter)
Alert and Isolate: Immediately alert personnel in the vicinity and restrict access to the spill

area.

Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep the sash at

the proper working height. If outside a hood, open windows if possible without spreading

vapors to other labs.

Don PPE: Put on the appropriate personal protective equipment, including chemical splash

goggles, a lab coat, and double gloves (butyl rubber or other ketone-resistant gloves).

Contain Spill: Create a dike around the spill using an inert, non-combustible absorbent

material (e.g., vermiculite, sand, or commercial spill pads). Start from the outside and work

inward.

Absorb Spill: Gently apply the absorbent material over the entire spill, allowing it to fully

absorb the liquid.

Collect Waste: Using spark-proof tools (e.g., plastic scoop), carefully collect the

contaminated absorbent material. Place the material into a heavy-duty plastic bag or a

designated waste container.
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Decontaminate: Wipe down the spill surface with soap and water. Collect all cleaning

materials (e.g., paper towels) and place them in the hazardous waste container with the

absorbed spill material.

Package and Label: Seal the waste container/bag, and label it as "Hazardous Waste:

Dicyclohexyl Ketone Spill Debris."

Final Disposal: Arrange for disposal through your institution's EHS office.

Restock: Replace any used items in your laboratory's spill kit.
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Caption: Workflow for the handling and disposal of Dicyclohexyl ketone waste.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1670488?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670488?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Minor Spill (<1L) Major Spill (>1L)

Spill Occurs

Assess Spill Size

Alert Others & Isolate Area

Minor

Evacuate Area Immediately

Major

Don Appropriate PPE

Contain Spill with Absorbent

Absorb Liquid

Collect Waste
(Use Non-Sparking Tools)

Decontaminate Area
(Soap & Water)

Package, Label & Dispose
as Hazardous Waste

Contact EHS / Emergency
Services (911)

Click to download full resolution via product page

Caption: Decision workflow for responding to a Dicyclohexyl ketone spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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